2-[(2R,3R,4R,5S,6R)-5-[[(2R,3S,4R,5R)-5-(6-Aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy]-3,4-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,5-dihydroxy-4-phosphonooxyhexanedioic acid

• CAS No.: 23526-02-5
• Product Name: 2-[(2R,3R,4R,5S,6R)-5-[[(2R,3S,4R,5R)-5-(6-Aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy]-3,4-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,5-dihydroxy-4-phosphonooxyhexanedioic acid
• Molecular Formula: C22H32N5O19P
• Molecular Weight: 701.5 g/mol
• IUPAC Name: (2R,3S,4S,5S)-2-[(2R,3R,4R,5S,6R)-5-[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy]-3,4-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,5-dihydroxy-4-phosphonooxyhexanedioic acid
• Standard InChI: InChI=1S/C22H32N5O19P/c23-17-7-18(25-3-24-17)27(4-26-7)19-10(31)8(29)6(43-19)2-42-14-5(1-28)44-22(11(32)9(14)30)45-16(21(37)38)12(33)15(13(34)20(35)36)46-47(39,40)41/h3-6,8-16,19,22,28-34H,1-2H2,(H,35,36)(H,37,38)(H2,23,24,25)(H2,39,40,41)/t5-,6-,8-,9-,10-,11-,12-,13+,14-,15+,16-,19-,22-/m1/s1
• Standard InChIKey: OTLLEIBWKHEHGU-UHFFFAOYSA-N
• Isomeric SMILES: C1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)CO[C@@H]4[C@H](O[C@@H]([C@@H]([C@H]4O)O)O[C@H]([C@@H]([C@@H]([C@@H](C(=O)O)O)OP(=O)(O)O)O)C(=O)O)CO)O)O)N
• SMILES: C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COC4C(OC(C(C4O)O)OC(C(C(C(C(=O)O)O)OP(=O)(O)O)O)C(=O)O)CO)O)O)N
• Canonical SMILES: C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COC4C(OC(C(C4O)O)OC(C(C(C(C(=O)O)O)OP(=O)(O)O)O)C(=O)O)CO)O)O)N
• Description: β-Exotoxin is a thermostable metabolite produced by some strains of Bacillus thuringiensis. β-Exotoxin can be used to screen and quantify indigenous thuringiensin-producing Bacillus thuringiensis isolates. β-Exotoxin can cause damage to the host by destroying cells or disrupting normal cellular metabolism.
• Synonyms: O-5’-Deoxyadenosin-5’-yl-(5’→4)-O-α-D-glucopyranosyl-(1→2)-D-allaric Acid 4-(Dihydrogen Phosphate); Di Beta; NSC 197177; Thuringiensin; Thuringiensin A; Thurintox; Exotoxin
• PubChem Compound: 20056441
• Last Modified: Dec 23 2021